Cas no 64300-30-7 (Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-)

Isoxazole, 3-(4-chlorophenyl)-5-ethoxy- structure
64300-30-7 structure
Product Name:Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-
CAS No:64300-30-7
MF:C11H10ClNO2
MW:223.655601978302
CID:1681432
Update Time:2024-09-03

Isoxazole, 3-(4-chlorophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-
    • 3-(4-chloro-phenyl)-5-ethoxy-isoxazole
    • Inchi: 1S/C11H10ClNO2/c1-2-14-11-7-10(13-15-11)8-3-5-9(12)6-4-8/h3-7H,2H2,1H3
    • InChI Key: UOPRHBWCAGHZBX-UHFFFAOYSA-N
    • SMILES: O1C(OCC)=CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

  • Exact Mass: 223.0401

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Melting Point: 91-92 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 351.3±27.0 °C(Predicted)
  • PSA: 35.26
  • pka: -3.91±0.50(Predicted)
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